Cas no 2228163-84-4 (methyl2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine
• CAS No: 2228163-84-4
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5778744
• PubChem ID: 165616516
• Update Time: 2025-06-07

methyl2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1810076
• 2228163-84-4
• methyl[2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-yl]amine
• methyl2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine

• Inchi： 1S/C14H20N2/c1-14(2,15-3)10-11-5-6-12-7-8-16(4)13(12)9-11/h5-9,15H,10H2,1-4H3
• InChI Key： WEQCVTRNWMJNDX-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1=CC=C2C=CN(C)C2=C1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17Ų

Additional information on methyl2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine

Comprehensive Overview of Methyl 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine (CAS No. 2228163-84-4)

The compound methyl 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine (CAS No. 2228163-84-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring an indole core and an amine functional group, makes it a valuable candidate for studying neurotransmitter modulation and potential therapeutic applications. Researchers are particularly intrigued by its potential role in targeting neurological pathways, a topic that aligns with current trends in neuroscience and mental health research.

In recent years, the scientific community has focused on compounds like methyl 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine due to their structural similarity to naturally occurring biogenic amines. This has led to investigations into its possible effects on serotonin receptors, a hot topic in depression and anxiety disorder research. The compound's CAS No. 2228163-84-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine involves sophisticated organic chemistry techniques, including catalytic hydrogenation and protective group strategies. These methods are widely discussed in drug discovery forums, as they are critical for developing novel pharmaceutical intermediates. The compound's lipophilicity and blood-brain barrier permeability are also key areas of exploration, tying into broader discussions about central nervous system (CNS) drug delivery.

From a molecular design perspective, the methyl substitutions on both the indole ring and the amine group contribute to its metabolic stability, a highly sought-after property in medicinal chemistry. This aligns with the growing demand for long-acting therapeutics, a trend driven by the need for improved patient compliance in chronic conditions. The compound's structure-activity relationship (SAR) is another focal point for researchers optimizing bioactive molecules.

In the context of green chemistry, the environmental impact of synthesizing methyl 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine has also become a discussion point. Researchers are exploring solvent-free reactions and catalytic methods to improve the sustainability of its production, reflecting broader industry shifts toward eco-friendly synthesis.

The analytical characterization of CAS No. 2228163-84-4 typically involves advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity, a critical factor in preclinical studies and drug development pipelines.

As interest grows in personalized medicine, the potential applications of methyl 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ylamine in targeted therapies are being explored. Its molecular properties make it a candidate for enzyme inhibition studies, particularly in research on neurodegenerative diseases, which remains one of the most searched topics in medical research today.

The patent landscape surrounding CAS No. 2228163-84-4 indicates growing commercial interest, with applications ranging from neurological disorders to cognitive enhancement. This aligns with increasing public awareness about brain health and the search for nootropic compounds, making it a compound of significant contemporary relevance.